Cas no 1318-23-6 (Aluminum oxide hydroxide)

• Product Name: Aluminum oxide hydroxide
• CAS No: 1318-23-6
• MF: AlHO₂
• MW: 59.9882791042328
• CID: 898777
• Update Time: 2025-10-29

Aluminum oxide hydroxide Chemical and Physical Properties

Names and Identifiers

• boehmite
• Boehmite (Al(OH)O)
• ALPHA-ALUMINA MONOHYDRATE
• boehmite for lithium battery
• Disperal
• Catapal
• Catapal B
• Aluminum oxide hydroxide
• Catapal D
• Catapal A
• Aluminum hydroxide oxide (Al(OH)O)
• Aluminium hydroxide oxide
• Pural NG
• Alumina monohydrate
• HiQX
• hydroxy(oxo)alumane
• Aluminum oxyhydroxide
• Alcoa HiQ 40
• Alcoa HiQ 20
• Alcoa HiQ 10
• Alcoa HiQ 30
• Versal 450
• Disperal 100/2
• Dispal 14R25
• ALUMINUM HYDROXIDE OXIDE
• Aluminum oxide monohydrate
• Aluminum monohydroxide monoxide
• hydroxidooxidoaluminium
• alpha-Aluminum oxide monohydrate
• Aluminum metahydroxide (
• Nano alumina transparent dispersion

• Inchi： 1S/Al.H2O.O/h;1H2;/q+1;;/p-1
• InChI Key： FAHBNUUHRFUEAI-UHFFFAOYSA-M
• SMILES： [Al](=O)O

Computed Properties

• Exact Mass: 60.98700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 10.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Density: 3.070
• PSA: 37.30000
• LogP: -0.18310
• Solubility: Not determined

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Aluminum oxide hydroxide

Comprehensive Analysis of Aluminum Oxide Hydroxide (CAS No. 1318-23-6): Properties, Applications, and Innovations

Aluminum oxide hydroxide (CAS No. 1318-23-6), also known as aluminum hydroxide oxide or boehmite, is a versatile inorganic compound with a wide range of industrial and commercial applications. This compound is a key intermediate in the production of alumina and is widely used in ceramics, catalysts, and advanced materials. Its unique chemical and physical properties make it indispensable in modern technology and manufacturing processes.

The chemical formula of aluminum oxide hydroxide is AlO(OH), and it exists in several crystalline forms, with boehmite being the most common. This compound is characterized by its high thermal stability, excellent adsorption capacity, and resistance to corrosion. These properties have led to its widespread use in water treatment, flame retardants, and as a filler in polymers and composites. Recent advancements in nanotechnology have further expanded its applications, particularly in the development of high-performance coatings and nanocomposites.

One of the most significant applications of aluminum oxide hydroxide is in the ceramics industry. Its ability to enhance the mechanical strength and thermal resistance of ceramic materials has made it a preferred additive for high-temperature applications. Additionally, its use in catalysis is gaining attention, especially in environmental remediation and green chemistry. Researchers are exploring its potential in CO2 capture and renewable energy systems, aligning with global sustainability goals.

In the pharmaceutical and cosmetic industries, aluminum oxide hydroxide is valued for its mild abrasive properties and compatibility with human skin. It is commonly found in toothpaste, antacids, and sunscreens. Its non-toxic nature and ability to act as a stabilizer or thickener make it a safe and effective ingredient in personal care products. With the growing demand for natural and sustainable ingredients, this compound is increasingly being incorporated into eco-friendly formulations.

The electronics industry also benefits from the unique properties of aluminum oxide hydroxide. Its high dielectric constant and thermal conductivity make it suitable for use in insulating materials and semiconductor devices. As the demand for miniaturized and high-performance electronic components grows, this compound is expected to play a critical role in the development of next-generation technologies, such as flexible electronics and wearable devices.

Recent trends in material science have highlighted the potential of aluminum oxide hydroxide in 3D printing and additive manufacturing. Its ability to form stable suspensions and binders makes it an ideal candidate for ceramic 3D printing. Researchers are also investigating its use in biomedical applications, such as bone scaffolds and drug delivery systems, due to its biocompatibility and tunable porosity.

Environmental concerns and regulatory pressures are driving innovation in the production and use of aluminum oxide hydroxide. Manufacturers are adopting green synthesis methods to reduce energy consumption and minimize waste. The compound's role in wastewater treatment and heavy metal removal is also being explored, addressing critical challenges in environmental protection and public health.

In conclusion, aluminum oxide hydroxide (CAS No. 1318-23-6) is a multifunctional material with diverse applications across multiple industries. Its unique properties, combined with ongoing research and development, ensure its continued relevance in advanced materials, sustainable technologies, and emerging markets. As industries evolve and new challenges arise, this compound is poised to remain a cornerstone of innovation and progress.